Cas no 179128-93-9 (2-Propenoic acid, 3-[3,4-bis(phenylmethoxy)phenyl]-, (2E)-)

2-Propenoic acid, 3-[3,4-bis(phenylmethoxy)phenyl]-, (2E)- structure
179128-93-9 structure
Product Name:2-Propenoic acid, 3-[3,4-bis(phenylmethoxy)phenyl]-, (2E)-
CAS No:179128-93-9
MF:C23H20O4
MW:360.402506828308
CID:1374827
PubChem ID:5949893
Update Time:2025-04-20

2-Propenoic acid, 3-[3,4-bis(phenylmethoxy)phenyl]-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-[3,4-bis(phenylmethoxy)phenyl]-, (2E)-
    • 54429-62-8
    • NSC146870
    • SCHEMBL5848038
    • AKOS005166914
    • STL223936
    • CS-0356892
    • (2E)-3-[3,4-bis(benzyloxy)phenyl]prop-2-enoicacid
    • 179128-93-9
    • CHEMBL4548000
    • 3,4-dibenzyloxycinnamic acid
    • 3-(3,4-Bis(benzyloxy)phenyl)acrylic acid
    • (2E)-3-[3,4-bis(benzyloxy)phenyl]prop-2-enoic acid
    • (E)-3-(3,4-Bis(benzyloxy)phenyl)acrylic acid
    • NSC-146870
    • (E)-3-[3,4-bis(phenylmethoxy)phenyl]prop-2-enoic acid
    • Inchi: 1S/C23H20O4/c24-23(25)14-12-18-11-13-21(26-16-19-7-3-1-4-8-19)22(15-18)27-17-20-9-5-2-6-10-20/h1-15H,16-17H2,(H,24,25)/b14-12+
    • InChI Key: HXUKHSXNXWMNGH-WYMLVPIESA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CC(/C=C/C(=O)O)=CC=C1OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 360.1362
  • Monoisotopic Mass: 360.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
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